1-(1-(2-(Methylthio)nicotinoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C21H22N4O3S/c1-29-19-17(8-5-11-22-19)20(27)23-12-9-15(10-13-23)24-14-18(26)25(21(24)28)16-6-3-2-4-7-16/h2-8,11,15H,9-10,12-14H2,1H3
• InChI Key: WUDIVTWOZHFKPT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)N3CC(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

1-(1-(2-(Methylthio)nicotinoyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione, also known as MTIP, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic applications. MTIP belongs to the class of imidazolidinedione derivatives and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects.

Scientific Research Applications

Imidazolidine-2,4-dione Derivatives

Imidazolidine-2,4-dione and its derivatives, including hydantoin, have been recognized for their substantial pharmacological potential. These compounds are versatile scaffolds in medicinal chemistry, associated with a wide range of biological activities. Hydantoins, in particular, are highlighted for their significance in drug discovery, supported by the presence of this scaffold in several current medications. The structure enables a variety of therapeutic and agrochemical applications due to its diverse biological and pharmacological activity. Moreover, hydantoins play a crucial role in the synthesis of important non-natural amino acids and their conjugates, offering potential medical applications (Shaikh et al., 2023).

Piperidine Derivatives

Piperidine derivatives are essential pharmacophores in the development of antipsychotic agents, illustrating the importance of arylalkyl substituents in enhancing potency and selectivity towards D2-like receptors. These compounds underscore the composite structure's role in determining selectivity and potency, indicating the nuanced contributions of specific pharmacophoric groups to the binding affinity at these receptors (Sikazwe et al., 2009).

Thiazolidinedione (TZD) Scaffold

Thiazolidinediones (TZDs) and their functionalized analogues have demonstrated significant pharmacological importance, found in various commercial pharmaceuticals. These compounds have shown promising future in medicinal chemistry with potential activities against different diseases. The synthesis and biological evaluation of TZDs have been explored extensively, highlighting their role in the green synthesis of compounds as a response to environmental concerns (Santos et al., 2018).